Cas no 2228201-56-5 (O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine)

• Product Name: O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine
• CAS No: 2228201-56-5
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5814896
• PubChem ID: 165700078
• Update Time: 2025-06-25

O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine
• O-[2-(2-chloro-4-fluorophenyl)propyl]hydroxylamine
• 2228201-56-5
• EN300-1978212

• Inchi： 1S/C9H11ClFNO/c1-6(5-13-12)8-3-2-7(11)4-9(8)10/h2-4,6H,5,12H2,1H3
• InChI Key： WYFILLXVTNTLQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)CON)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine

Introduction to O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine (CAS No. 2228201-56-5)

O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine, with the chemical identifier CAS No. 2228201-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine features a propyl chain linked to a hydroxylamine group, which is further connected to a phenyl ring substituted with chlorine and fluorine atoms. This unique arrangement of functional groups imparts distinct chemical properties that make the compound valuable for various applications in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of both hydroxylamine and halogenated aromatic rings in O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine suggests potential interactions with biological targets, including enzymes and receptors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Researchers have leveraged this similarity to design derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications to the phenyl ring can significantly alter the binding affinity and selectivity of the compound towards specific biological targets. This flexibility makes O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine a versatile scaffold for drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine. Molecular docking simulations and virtual screening have been employed to predict potential interactions with protein targets, providing insights into the compound's mechanism of action. These computational approaches have accelerated the discovery process and identified promising candidates for further experimental validation.

In vitro studies have begun to unravel the pharmacological profile of O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine. Initial findings suggest that the compound exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic applications. Additionally, its ability to cross cell membranes may enhance its bioavailability, making it an attractive candidate for oral administration.

The synthesis of O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been particularly useful in constructing the desired framework.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances metabolic stability, binding affinity, and pharmacokinetic properties. In O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine, the fluorine atom at the 4-position of the phenyl ring contributes to these desirable characteristics, making it an important feature for drug development.

As research continues, new applications for O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine are likely to emerge. The compound's unique structure and promising biological activity position it as a valuable tool for both academic research and industrial drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

The future of pharmaceutical research relies on innovative compounds like O-2-(2-chloro-4-fluorophenyl)propylhydroxylamine. By understanding its chemical properties and biological effects, scientists can develop novel therapeutics that address unmet medical needs. The journey from laboratory discovery to clinical application is long and complex, but compounds such as this one offer hope for significant breakthroughs in medicine.